Cas no 732272-39-8 (3-acetyl-N-cycloheptylbenzene-1-sulfonamide)

• Product Name: 3-acetyl-N-cycloheptylbenzene-1-sulfonamide
• CAS No: 732272-39-8
• MF: C₁₅H₂₁NO₃S
• MW: 295.397143125534
• CID: 5233736
• PubChem ID: 2422583
• Update Time: 2026-03-08

3-acetyl-N-cycloheptylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-N-cycloheptylbenzene-1-sulfonamide

• Inchi： 1S/C15H21NO3S/c1-12(17)13-7-6-10-15(11-13)20(18,19)16-14-8-4-2-3-5-9-14/h6-7,10-11,14,16H,2-5,8-9H2,1H3
• InChI Key： HGSIECSFBGMKRA-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCCCCC2)(=O)=O)=CC=CC(C(C)=O)=C1

Additional information on 3-acetyl-N-cycloheptylbenzene-1-sulfonamide

Comprehensive Overview of 3-acetyl-N-cycloheptylbenzene-1-sulfonamide (CAS No. 732272-39-8)

The compound 3-acetyl-N-cycloheptylbenzene-1-sulfonamide (CAS No. 732272-39-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including an acetyl group and a cycloheptyl moiety attached to a benzene sulfonamide core, this compound exhibits intriguing properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological targets.

In recent years, the demand for sulfonamide derivatives like 3-acetyl-N-cycloheptylbenzene-1-sulfonamide has surged due to their versatility in medicinal chemistry. These compounds are often explored for their enzyme inhibitory activity, which is crucial in designing therapeutics for conditions such as inflammation and metabolic disorders. The acetyl group in this molecule further enhances its reactivity, enabling it to participate in diverse chemical transformations. This makes it a preferred choice for synthetic chemists working on small-molecule drug development.

One of the most frequently searched questions about 3-acetyl-N-cycloheptylbenzene-1-sulfonamide revolves around its synthesis and purification methods. Optimizing the yield and purity of this compound is a key challenge, especially when scaling up for industrial applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize its structure and ensure quality. These methods align with the growing trend of green chemistry, as researchers seek eco-friendly synthesis routes.

The cycloheptyl ring in 3-acetyl-N-cycloheptylbenzene-1-sulfonamide contributes to its lipophilicity, a property highly valued in drug design. This feature improves membrane permeability, a critical factor in bioavailability studies. As the pharmaceutical industry shifts toward personalized medicine, compounds with tunable properties like this one are increasingly relevant. Additionally, its potential role in cancer research has sparked interest, with preliminary studies suggesting interactions with specific protein targets.

From a commercial perspective, 3-acetyl-N-cycloheptylbenzene-1-sulfonamide is often listed as a research chemical in catalogs targeting academic and industrial laboratories. Its CAS No. 732272-39-8 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. Suppliers emphasize its use in high-throughput screening and structure-activity relationship (SAR) studies, reflecting its importance in modern drug discovery pipelines.

Environmental and safety considerations are also paramount when handling 3-acetyl-N-cycloheptylbenzene-1-sulfonamide. While it is not classified as hazardous, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. This aligns with broader industry trends toward sustainable laboratory practices and waste reduction, topics frequently searched by professionals in the field.

In summary, 3-acetyl-N-cycloheptylbenzene-1-sulfonamide (CAS No. 732272-39-8) represents a compelling case study in the intersection of chemistry and pharmacology. Its structural complexity, combined with its applicability in drug design and molecular biology, ensures its continued relevance. As research advances, this compound may unlock new therapeutic avenues, addressing unmet medical needs and contributing to the ever-evolving landscape of biomedical science.